Cas no 124562-90-9 (1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid)

• Product Name: 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid
• CAS No: 124562-90-9
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• CID: 4823121
• Update Time: 2025-08-05

1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C18H19NO2/c20-17(21)18(16-9-5-2-6-10-16)11-12-19(14-18)13-15-7-3-1-4-8-15/h1-10H,11-14H2,(H,20,21)
• InChI Key： FWPWTQJPHGZRKU-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5

Additional information on 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid

Introduction to 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid (CAS No: 124562-90-9)

1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 124562-90-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both benzyl and phenyl substituents in its molecular framework contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid consists of a pyrrolidine ring substituted with a benzyl group at the 1-position and a phenyl group at the 3-position, along with a carboxylic acid functional group at the 3-position as well. This specific arrangement of functional groups imparts distinct pharmacological characteristics, enabling it to interact with various biological targets. The compound's solubility, stability, and metabolic profile are critical factors that influence its suitability for pharmaceutical applications.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential role in treating a variety of diseases, including neurological disorders, inflammation, and cancer. The benzyl and phenyl groups in 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid can serve as binding sites for enzymes and receptors, facilitating the development of targeted therapies. For instance, studies have shown that pyrrolidine-based compounds can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes.

Moreover, the carboxylic acid moiety in 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid provides a site for further functionalization, allowing chemists to modify the compound into more complex derivatives with enhanced biological activity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates. Researchers have utilized this compound as a building block to synthesize novel molecules that exhibit improved pharmacokinetic properties and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid's potential. These techniques enable scientists to predict how the compound will interact with biological targets at the atomic level, providing insights into its mechanism of action. Such simulations have been instrumental in identifying promising leads for drug development programs.

The synthesis of 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization, alkylation, and carboxylation processes. The choice of synthetic routes depends on factors such as yield efficiency, purity requirements, and scalability. Innovations in green chemistry have also influenced the synthesis methodologies, emphasizing sustainable practices that minimize waste and hazardous byproducts.

In clinical research, 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid has been investigated for its potential therapeutic effects in several disease models. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with pain signaling and inflammation. Additionally, its structural similarity to known bioactive compounds suggests that it may have applications in treating neurological conditions by interacting with neurotransmitter systems.

The pharmacological profile of 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid is further enhanced by its ability to cross the blood-brain barrier, a crucial property for drugs targeting central nervous system (CNS) disorders. This characteristic has prompted researchers to explore its potential in developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

Regulatory considerations play a vital role in the development and commercialization of pharmaceutical compounds like 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) ensures that drugs are safe and effective before they reach patients. Clinical trials are conducted to evaluate efficacy, safety profiles, dosage regimens, and potential adverse effects.

The future prospects of 1-Benzyl-3-phenylpyrrolidine-3-carboxylic acid in pharmaceutical research are promising. Ongoing studies aim to uncover new therapeutic applications and optimize its pharmacological properties through structural modifications. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical industries are expected to accelerate the translation of laboratory findings into clinical practice.

In conclusion,1-Benzyl-3-ph...